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Compound of Interest

Compound Name: Diphenyl selenide

Cat. No.: B072088

An In-depth Technical Guide to Diphenyl Selenide for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive overview of diphenyl selenide, a significant
organoselenium compound. It is intended for researchers, scientists, and professionals in the
field of drug development, offering detailed information on its chemical properties, synthesis,
safety protocols, and applications, with a particular focus on its relevance to medicinal
chemistry.

Core Compound Information
CAS Number: 1132-39-4[1][2][3]

Molecular Structure: Diphenyl selenide is an organoselenium compound with the chemical
formula (CeHs)2Se or Ci2H10Se.[1][2][4] The molecule consists of a central selenium atom
bonded to two phenyl groups.

Physicochemical and Spectroscopic Data

The following table summarizes the key physicochemical and spectroscopic properties of
diphenyl selenide.
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Property Value Reference
Molecular Formula C12H10Se [2][4]
Molecular Weight 233.17 g/mol [2][3]
Pale yellow or amber viscous
Appearance o [1114]
liquid/oil

165-167 °C at 12 mmHg; 300-

Boiling Point 315 °C at atmospheric [1114]
pressure

Density 1.338 g/mL at 25 °C [4]

Refractive Index n20/D 1.6465 [4]

InChl=1S/C12H10Se/c1-3-7-

InChl 11(8-4-1)13-12-9-5-2-6-10- [1]I5]
12/h1-10H

SMILES clccc(ccl)[Se]c2cceec2 [1]

1H NMR (CDCls) 5 7.59 (m, 4H), 7.26 (m, 6H) [5]

5 136.56, 133.94, 131.32,
130.15, 129.09, 128.86,

13C NMR (CDCls) [5]
125.75, 123.10, 121.02,

120.55, 111.48, 98.33

Referenced to diphenyl
77Se NMR (CDCls) _ _ [6]
diselenide at 463.0 ppm

Synthesis of Diphenyl Selenide

Several methods for the synthesis of diphenyl selenide have been reported. A common and
established laboratory-scale protocol involves the reaction of a phenyldiazonium salt with an
alkali metal selenide.

Experimental Protocol: Synthesis from Aniline via
Diazotization
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This protocol is adapted from established organic synthesis procedures.[2][4]

Materials:

e Potassium hydroxide (powdered)

e Selenium (black powder)

¢ Aniline

e Hydrochloric acid (concentrated)

e Sodium nitrite

e Chloroform

e Ice

Procedure:

e Preparation of Potassium Selenide Solution:

o Grind together 360 g of powdered potassium hydroxide and 240 g of black powdered
selenium in a mortar.

o Heat the mixture in an oil bath at 140-150 °C until a thick, dark red liquid forms.

o Inab5Lflask, add the hot potassium selenide mixture in small portions to 400 mL of ice
water. Keep the resulting solution in an ice bath.

e Diazotization of Aniline:

o In a separate vessel, add 139.6 g of aniline to a mixture of 375 mL of concentrated
hydrochloric acid and 200 g of ice.

o Cool the solution and diazotize it by adding a solution of 103.5 g of sodium nitrite in water.
Maintain the temperature below 5 °C by adding ice as needed.

e Reaction and Formation of Diphenyl Selenide:
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o Slowly add the cold diazotized aniline solution to the vigorously stirred potassium selenide
solution.

o A dark oil will form. Decant the red aqueous solution from the olil.

o Heat the aqueous layer to boiling and pour it back onto the oill, stirring well.

o Extraction and Purification:

o Add 200 mL of chloroform to the mixture to aid in the separation and filtration of any
unreacted selenium.

o Separate the chloroform layer and extract the aqueous layer again with another 200 mL of
chloroform.

o Combine the chloroform extracts and distill them. Collect the diphenyl selenide fraction
that boils between 300-315 °C.

o For a purer product, the material can be distilled under reduced pressure (boiling point
165-167 °C at 12 mmHQ).[4]

Safety and Handling

Diphenyl selenide is a toxic compound and should be handled with appropriate safety
precautions.
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Toxic if swallowed

Acute Toxicity TOKCUYHO Danger (H301). Toxic if
inhaled (H331).

May cause damage to
Hebe3neyHo Ans organs through
Chronic Toxicity ad g g
30poB'A prolonged or repeated

exposure (H373).

Very toxic to aquatic
) He6e3neyHo A/1s ] ) )
Environmental life with long lasting

[oBKINNA
effects (H410).

Handling Recommendations:

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]

Avoid breathing dust, vapor, mist, or gas.[1]

Do not get in eyes, on skin, or on clothing.[1]
Storage:
o Store in a cool, dry, and well-ventilated place.[7]

» Keep the container tightly closed.[7]

Applications in Drug Development and Biological
Activity

Diphenyl selenide and its derivatives, particularly its oxidized form diphenyl diselenide, have
garnered significant interest in drug development due to their diverse biological activities.
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Antioxidant and Glutathione Peroxidase (GPx)-like
Activity

A primary mechanism of action for the biological effects of diphenyl selenide is its participation
in redox cycles, mimicking the activity of the selenoenzyme glutathione peroxidase (GPx).[8] In
this process, diphenyl selenide can be oxidized to diphenyl diselenide, which is then reduced
by thiols like glutathione (GSH) to form a selenol. This selenol is a key species that can reduce
peroxides, thus mitigating oxidative stress.[3][8] This antioxidant property is the basis for its
protective effects against cellular damage.[9]

Anticancer and Chemopreventive Potential

The dual role of selenium compounds as both antioxidants and pro-oxidants at different
concentrations makes them interesting candidates for cancer therapy.[10] Diphenyl selenide
and related compounds have been investigated for their potential as antitumor agents.[11]
Their mechanism of action can involve the induction of apoptosis and the inhibition of tumor
cell proliferation.[10][11] The ability of these compounds to modulate redox signaling pathways,
such as the down-regulation of NF-kB, contributes to their anticancer effects.[10]

Neuroprotective Effects

The antioxidant properties of diphenyl selenide also confer neuroprotective effects. It has
been shown to protect against neuronal damage in various models of neurotoxicity and
ischemia.[9]

Visualizations
Glutathione Peroxidase (GPx)-like Antioxidant Cycle

The following diagram illustrates the catalytic cycle of diphenyl diselenide, which is central to its
antioxidant activity. This process involves the reduction of the diselenide by glutathione (GSH)
and subsequent reaction with reactive oxygen species (ROS).
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Caption: GPx-like antioxidant cycle of diphenyl diselenide.

Experimental Workflow: Assessing Antioxidant Activity

This diagram outlines a typical workflow for evaluating the in vitro antioxidant capacity of
diphenyl selenide, based on common assays described in the literature.
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Caption: Workflow for in vitro antioxidant activity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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